Cas no 19021-16-0 (6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 19021-16-0
• MF: C₁₈H₁₄ClNO₄
• MW: 343.761064052582
• MDL: MFCD00178339
• CID: 1067182
• PubChem ID: 4572964
• Update Time: 2025-06-29

6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid
• 6-CHLORO-2-(3,4-DIMETHOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• 6-Chlor-2-(3,4-dimethoxyphenyl)-cinchoninsaeure
• 6-chloro-2-(3,4-dimethoxy-phenyl)-quinoline-4-carboxylic acid
• AC1NDBS9
• AG-A-89444
• ALBB-000608
• CTK6J7351
• STK502291
• MFCD00178339
• CS-0324086
• AKOS005170971
• VS-14179
• SB72255
• BBL037464
• 19021-16-0
• 6-chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylicacid
• DTXSID20404405

• MDL： MFCD00178339
• Inchi： 1S/C18H14ClNO4/c1-23-16-6-3-10(7-17(16)24-2)15-9-13(18(21)22)12-8-11(19)4-5-14(12)20-15/h3-9H,1-2H3,(H,21,22)
• InChI Key： JHEHNXNTFNLQKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=CC(C1C=CC(=C(C=1)OC)OC)=N2

Computed Properties

• Exact Mass: 343.0611356g/mol
• Monoisotopic Mass: 343.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.6Ų

Additional information on 6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Professional Introduction to 6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic Acid (CAS No. 19021-16-0)

6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid, with the CAS number 19021-16-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This quinoline derivative has garnered considerable attention due to its structural uniqueness and potential biological activities. The compound features a chloro substituent at the 6-position of the quinoline ring and dimethoxy groups at the 3 and 4 positions of the phenyl ring, which contribute to its distinct chemical properties and reactivity.

The< strong>6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid molecule exhibits a high degree of functional diversity, making it a valuable scaffold for drug discovery and development. Quinoline derivatives have a long history in medicinal chemistry, with several well-known drugs derived from this class of compounds exhibiting potent pharmacological effects. The presence of the chloro group enhances the electrophilicity of the quinoline ring, facilitating various chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents against various diseases. The< strong>6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid structure has been investigated for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that this compound can interact with biological targets such as enzymes and receptors, leading to modulatory effects on cellular processes.

One of the most compelling aspects of< strong>6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid is its versatility in chemical modifications. The chloro and dimethoxy substituents provide multiple sites for further functionalization, allowing researchers to tailor the compound's properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's pharmacophoric space.

The synthesis of< strong>6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the condensation of an appropriate phenol derivative with a glyoxal derivative in the presence of a base, followed by cyclization to form the quinoline core. Subsequent chlorination and methylation steps yield the desired product.

The pharmacological evaluation of< strong>6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, preliminary evidence suggests that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune responses.

The structural features of< strong>6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid also make it an attractive candidate for developing novel antimicrobial agents. Resistance to conventional antibiotics remains a significant global health challenge, prompting research into alternative therapeutic strategies. Quinoline derivatives have shown efficacy against a broad spectrum of pathogens, including bacteria and parasites. The chloro and dimethoxy groups may contribute to enhanced binding affinity to microbial targets, potentially leading to improved therapeutic outcomes.

In conclusion, 6-Chloro-2-(3,4-dimethoxyphenyl)quinoline-4-carboxylic acid (CAS No. 19021-16-0) is a versatile and pharmacologically relevant compound with significant potential in drug discovery and development. Its unique structural features and biological activities make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Continued research into this compound is expected to yield further insights into its mechanisms of action and applications in medicine.